Cas no 1518638-61-3 (4-(4-bromothiophen-2-yl)-2-methylbutanoic acid)

• Product Name: 4-(4-bromothiophen-2-yl)-2-methylbutanoic acid
• CAS No: 1518638-61-3
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 6506901
• PubChem ID: 81009256
• Update Time: 2025-07-24

4-(4-bromothiophen-2-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromothiophen-2-yl)-2-methylbutanoic acid
• EN300-1894749
• AKOS019578333
• 1518638-61-3

• Inchi： 1S/C9H11BrO2S/c1-6(9(11)12)2-3-8-4-7(10)5-13-8/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key： VNQAKHCKCTUYFF-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 261.96631g/mol
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-(4-bromothiophen-2-yl)-2-methylbutanoic acid

Comprehensive Overview of 4-(4-Bromothiophen-2-yl)-2-methylbutanoic acid (CAS No. 1518638-61-3)

4-(4-Bromothiophen-2-yl)-2-methylbutanoic acid (CAS No. 1518638-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its bromothiophene and methylbutanoic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its unique structural features make it a valuable candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in heterocyclic compounds like 4-(4-bromothiophen-2-yl)-2-methylbutanoic acid stems from their potential applications in treating inflammatory diseases and metabolic disorders. Researchers are increasingly exploring its role in the development of small-molecule therapeutics, especially in the context of personalized medicine and precision drug design. The compound's bromine substituent enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies.

In material science, CAS 1518638-61-3 is investigated for its potential in organic electronics, such as organic photovoltaics (OPVs) and field-effect transistors (OFETs). The thiophene ring contributes to electron delocalization, which is critical for charge transport in conductive polymers. This aligns with the global push toward sustainable energy solutions and green chemistry, as researchers seek eco-friendly alternatives to traditional silicon-based materials.

From a synthetic chemistry perspective, the compound's carboxylic acid group offers a handle for further functionalization, making it a building block for complex architectures. Recent publications highlight its use in multicomponent reactions and catalyzed cross-coupling, which are pivotal in modern medicinal chemistry. Its stability under ambient conditions also simplifies handling and storage, a practical advantage for industrial-scale applications.

Environmental and regulatory considerations are paramount in the adoption of 4-(4-bromothiophen-2-yl)-2-methylbutanoic acid. While it is not classified as hazardous, its brominated nature necessitates careful disposal to minimize ecological impact. This aligns with the broader industry trend toward benign-by-design chemicals, where sustainability and safety are prioritized without compromising performance.

In summary, CAS 1518638-61-3 represents a compelling case study in the intersection of pharmaceutical innovation and advanced materials. Its multifaceted applications—from drug development to renewable energy—underscore its relevance in contemporary scientific discourse. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.